N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide

• CAS No.: 949922-29-6
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide
• InChI: InChI=1S/C11H14N2O/c1-12-11(14)9-3-2-8-4-5-13-7-10(8)6-9/h2-3,6,13H,4-5,7H2,1H3,(H,12,14)
• InChI Key: IGKIDZOQXSVERB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=C(CCNC2)C=C1

Description

N-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxamide is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2,3,4-Tetrahydro-isoquinoline-7-carboxylic acid methyl ester hydrochloride (113 mg, 0.5 mmol) is dissolved in aqueous methylamine (40%, 5.0 ml)) and heated at 100° C. overnight. Upon cooling to rt, the reaction mixture is evaporated to dryness under reduced pressure. The residue is taken up in water (1.0 ml), and treated with sodium hydroxide solution (1.0 N, 1.0 ml). The mixture is extracted with DCM (10 ml×3). The combined organic phase is dried over sodium sulfate, and concentrated to give the title compound. MS (+VE) m/z 191.1 (M++1).